Cas no 942890-87-1 (3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine)

• Product Name: 3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine
• CAS No: 942890-87-1
• MF: C₇H₇N₃S₂
• MW: 197.280577898026
• CID: 4666602
• Update Time: 2025-05-28

3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylthiophen-2-yl)-1,2,4-thiadiazol-5-amine
• 3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine
• 1,2,4-Thiadiazol-5-amine, 3-(5-methyl-2-thienyl)-

• Inchi： 1S/C7H7N3S2/c1-4-2-3-5(11-4)6-9-7(8)12-10-6/h2-3H,1H3,(H2,8,9,10)
• InChI Key： BQWKKLSJRZRHII-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2SC(C)=CC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine

Comprehensive Overview of 3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine (CAS No. 942890-87-1)

3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine (CAS No. 942890-87-1) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science due to its unique structural properties and potential applications. This compound features a thiophene ring linked to a 1,2,4-thiadiazole moiety, which contributes to its diverse reactivity and functionality. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates and organic electronic materials.

The growing interest in 3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine is driven by its potential applications in drug discovery and functional materials. Recent studies have explored its utility in designing small-molecule inhibitors for various biological targets, as well as its incorporation into organic semiconductors for use in optoelectronic devices. The compound's electron-rich structure makes it a promising candidate for applications in OLEDs and solar cells, aligning with the global push toward sustainable energy solutions.

One of the most frequently asked questions about CAS No. 942890-87-1 revolves around its synthesis and purification methods. The compound is typically synthesized via cyclocondensation reactions involving thiophene derivatives and thiosemicarbazides, followed by careful purification to ensure high purity. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and minimal byproducts, which is critical for scaling up production in industrial settings.

In the context of medicinal chemistry, 3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine has shown promise as a scaffold for developing antimicrobial and anti-inflammatory agents. Its ability to interact with biological targets such as enzymes and receptors has been investigated in preclinical studies, with some derivatives exhibiting potent activity. This aligns with the increasing demand for novel therapeutic agents to address emerging health challenges.

From a materials science perspective, the compound's conjugated system and planar structure make it suitable for use in organic electronics. Its incorporation into polymers and small-molecule semiconductors has been explored to enhance charge transport properties, which is crucial for improving the performance of flexible displays and wearable technology. These applications are particularly relevant in today's tech-driven world, where advancements in smart materials are highly sought after.

Another area of interest is the compound's potential role in agrochemical research. Preliminary studies suggest that derivatives of 3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine could serve as pesticide intermediates, offering new solutions for crop protection. This aligns with the global focus on sustainable agriculture and the need for eco-friendly alternatives to traditional agrochemicals.

In summary, 3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine (CAS No. 942890-87-1) is a versatile compound with broad applications across multiple industries. Its unique structural features and reactivity make it a valuable tool for researchers in pharmaceuticals, materials science, and agrochemicals. As interest in heterocyclic compounds continues to grow, this compound is poised to play a pivotal role in driving innovation and addressing contemporary challenges in science and technology.